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Cat. No.: B12331797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Copper hydroxide phosphate [Cuz(OH)POa4] is emerging as a versatile inorganic compound
with significant potential across various industrial sectors. Its utility as a fungicide, smoke
retardant, and catalyst is driving a closer examination of its economic and performance
standing against established alternatives. This guide provides an objective comparison of
copper hydroxide phosphate with other copper compounds, supported by experimental data, to
assess its industrial viability.

Fungicidal Applications: A Cost-Effective Alternative

In the agricultural sector, copper-based fungicides are a staple for disease management.
Copper hydroxide phosphate demonstrates competitive efficacy and economic advantages
over traditional copper fungicides like copper sulphate and copper oxychloride.

Performance Comparison:
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Studies have shown that copper hydroxide formulations can be highly effective. For instance, in
controlled trials, copper hydroxide fungicide demonstrated a 92% efficacy rate against
Phytophthora infestans, the pathogen causing late blight in potatoes and tomatoes.[1]
Furthermore, advanced formulations of copper hydroxide feature smaller particle sizes (2-5
microns) compared to conventional sulphate powders (15-20 microns), leading to a 40%
improvement in foliar adhesion and enhanced rainfastness.[1] While copper hydroxide is
generally considered a high-activity fungicide with a higher price per kilogram, it often allows for
lower application rates to achieve the same level of disease control as copper oxychloride.[2]

Economic Analysis:

A key advantage of copper hydroxide-based fungicides is the potential for lower application
rates compared to their sulphate counterparts, with some data suggesting a 33% reduction for
comparable disease suppression.[1] This directly translates to lower material costs per acre.

Application

. Active Efficacy (vs. P. Cost/Acre

Fungicide . . Rate

Ingredient infestans) . (USD)
Comparison
Copper 50.2% Copper 33% lower than
. _ 92%][1] $18.40[1]

Hydroxide Pro Hydroxide sulphate[1]
46.8% Copper

GreenCopper AG _ - - $16.90[1]
Hydroxide
35.0% Copper

CuSulphate Max - - $12.75[1]
Sulphate

Smoke Retardancy in Polymers: Enhancing Fire
Safety

The inclusion of flame retardants in polymers is critical for fire safety in numerous applications.
Copper compounds, including copper hydroxide phosphate, have shown promise in reducing
the flammability and smoke production of materials like epoxy resins.

Performance Comparison:
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Research indicates that organic copper phosphate-decorated layered double hydroxide
(LDH@ATMP-Cu) can significantly enhance the fire safety of epoxy resins. At a 3 wt% loading,
composites achieved a V-0 rating in the UL-94 test, with a 57% reduction in the peak heat
release rate and a 31% decrease in total smoke production.[3] Another study on an amino
phenyl copper phosphate-bridged flame retardant (CuPPA-DOPO) in epoxy resin showed a
52.5% reduction in peak heat release rate and a 26.1% decrease in peak smoke production
release at 6 wt% loading.[4] For comparison, an intumescent flame retardant system in epoxy
coatings incorporating copper oxide (CuO) as a synergistic agent demonstrated a 62.5%
reduction in total heat release.[5]

While direct comparative data for copper hydroxide phosphate against other copper
compounds under identical conditions is limited, the existing research highlights its potential as
an effective smoke retardant.

Peak Heat Total Smoke

Flame .
. . Release Rate Production

Retardant Polymer Matrix Loading

(PHRR) (TSP)
System . .

Reduction Reduction
Organic Copper
Phosphate- Epoxy Resin 3 wt% 57%][3] 31%][3]
decorated LDH
Amino Phenyl
Copper ]

Epoxy Resin 6 wt% 52.5%][4] 26.1% (PSPR)[4]

Phosphate-

bridged DOPO

Intumescent
Flame Retardant = Epoxy Coating 5 wt% - -
with CuO

Catalytic Applications: Superior Performance in
Oxidation Reactions

Copper hydroxide phosphate is also gaining attention as a catalyst in various chemical
processes. Its performance has been shown to surpass that of other copper-based catalysts in

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://colab.ws/articles/10.1016%2Fj.polymdegradstab.2024.110664
https://www.mdpi.com/1420-3049/28/2/623
https://pmc.ncbi.nlm.nih.gov/articles/PMC7766729/
https://colab.ws/articles/10.1016%2Fj.polymdegradstab.2024.110664
https://colab.ws/articles/10.1016%2Fj.polymdegradstab.2024.110664
https://www.mdpi.com/1420-3049/28/2/623
https://www.mdpi.com/1420-3049/28/2/623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12331797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

certain applications.
Performance Comparison:

In a study on the degradation of ciprofloxacin via a photo-assisted Fenton-like process,
copper(ll) phosphate exhibited a degradation rate approximately seven times higher than
commercial copper oxide (CuO) (0.00155 min—* vs. 0.00023 min—1).[6] This suggests a
significant catalytic advantage for copper phosphate in this specific application. Further
research into the catalytic activity of various copper phosphate nanostructures has shown their
effectiveness in the direct oxidation of methane.[7]

Economic Viability of Production

The economic feasibility of using copper hydroxide phosphate hinges on its production cost.
Two primary synthesis routes have been identified, each with its own economic implications
based on the cost of raw materials.

Synthesis Methodologies:

o From Basic Copper Carbonate: This process involves reacting basic copper carbonate with
phosphoric acid.

o From Copper (ll) Hydroxide: This method utilizes copper (Il) hydroxide as the copper source,
reacting it with phosphoric acid.

Raw Material Cost Analysis:

The cost of the copper source is a significant factor in the overall production cost. Based on
current market prices, basic copper carbonate is generally more expensive than copper (I1)
hydroxide.
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Raw Material

Price (per metric ton) Price (per kg)

Basic Copper Carbonate

$4,760.00[8] $4.76

Copper (II) Hydroxide

$87.90 (1KG) - $686.50
(10KG)[9]

Phosphoric Acid (85%,

Industrial Grade)

$900 - $1080[1] $0.90 - $1.08

Note: Prices are subject to market fluctuations.

The process using copper (ll) hydroxide is described as being "less expensive" and offering

shorter reaction times, which could lead to significant cost savings on an industrial scale.

Experimental Protocols

Synthesis of Copper Hydroxide Phosphate from Basic Copper Carbonate

e Materials: Basic copper carbonate, 85% phosphoric acid, water.

e Procedure:

o An aqueous suspension of basic copper carbonate (e.g., 83g in 500ml of water) is

prepared.[6]

o 85% phosphoric acid (e.g., 509) is dripped into the suspension over a period of fifteen

minutes at a temperature of 60°C.[6]

o The reaction mixture is mechanically stirred.

o The mixture is heated to boiling for a short period.

o The resulting copper hydroxide phosphate is separated by filtration and dried.[6]

Synthesis of Copper Hydroxide Phosphate from Copper (1) Hydroxide

o Materials: Copper (1) hydroxide, 75% or 85% phosphoric acid, water.
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e Procedure:

(¢]

An aqueous dispersion of copper (Il) hydroxide is prepared.

[¢]

Phosphoric acid is gradually added to the dispersion.

[¢]

The reaction is typically carried out at temperatures below 70°C.

[e]

The mixture is mechanically agitated.

o

The product is then separated from the reaction mixture.

Visualizing the Processes
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Caption: Synthesis of Copper Hydroxide Phosphate from Basic Copper Carbonate.
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Caption: Synthesis of Copper Hydroxide Phosphate from Copper (II) Hydroxide.
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Caption: Key Factors Influencing the Economic Viability of Copper Hydroxide Phosphate.

Conclusion

Copper hydroxide phosphate presents a compelling case for its economic viability in several
industrial applications. As a fungicide, it offers high efficacy with the potential for reduced
application rates, leading to cost savings. In the realm of polymer additives, it demonstrates
significant performance as a smoke retardant. Furthermore, its superior catalytic activity in
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specific oxidation reactions opens new avenues for its use. The choice of synthesis route,
particularly the use of copper (II) hydroxide as a precursor, appears to offer a more cost-
effective production pathway. Further research focusing on direct, side-by-side performance
comparisons with a wider range of copper compounds will be invaluable in solidifying the
industrial standing of copper hydroxide phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12331797?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12331797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

